Cas no 182362-38-5 (C26-Dihydro Ceramide)
C26-Dihydro Ceramide Chemical and Physical Properties
Names and Identifiers
-
- Hexacosanamide,N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-
- Hexacosanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]- (9C I)
- C26-Dihydro Ceramide
- N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]hexacosanamide
- C26DH Cer
- N-[(1S,2R)-2-Hydroxy-1-(hydroxyMethyl)heptadecyl]hexacosanaMide
- [R-(R*,S*)]-N-[2-Hydroxy-1-(hydroxyMethyl)heptadecyl]hexacosanaMide
- CHEBI:52962
- N-(hexacosanoyl)-dihydroceramide
- hexacosanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-
- 182362-38-5
- N-(hexacosanoyl)-sphinganine
- N-hexacosanoylsphinganine
- Q27123782
- Cer(d18:0/26:0)
- ceramide-1 (sphinganine:N-C26:0)
- Hexacosanamide, N-[2-hydroxy-1-(hydroxymethyl)heptadecyl]-, [R-(R*,S*)]-
- DTXSID00349345
- N-[(2S,3R)-1,3-bis(oxidanyl)octadecan-2-yl]hexacosanamide
- ceramide A (C26)
- SCHEMBL19536015
- ceramide-1 (C26)
- C26 dihydrosphingosine
- LMSP02020014
- N-((2S,3R)-1,3-Dihydroxyoctadecan-2-yl)hexacosanamide
- Hexacosanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]- (9CI)
-
- Inchi: 1S/C44H89NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-40-44(48)45-42(41-46)43(47)39-37-35-33-31-29-27-16-14-12-10-8-6-4-2/h42-43,46-47H,3-41H2,1-2H3,(H,45,48)/t42-,43+/m0/s1
- InChI Key: NWERZHCPHDHUMO-WZYYJWNZSA-N
- SMILES: O[C@@H]([C@H](CO)NC(CCCCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 679.68400
- Monoisotopic Mass: 679.684
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 48
- Rotatable Bond Count: 41
- Complexity: 612
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
- XLogP3: 18.8
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Boiling Point: 768.2±50.0 °C at 760 mmHg
- Flash Point: 418.4±30.1 °C
- Refractive Index: 1.473
- PSA: 73.05000
- LogP: 14.52830
- Vapor Pressure: 0.0±5.9 mmHg at 25°C
C26-Dihydro Ceramide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
C26-Dihydro Ceramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D448780-2.5mg |
C26-Dihydro Ceramide |
182362-38-5 | 2.5mg |
$ 215.00 | 2023-09-07 | ||
| TRC | D448780-25mg |
C26-Dihydro Ceramide |
182362-38-5 | 25mg |
$ 1629.00 | 2023-09-07 | ||
| A2B Chem LLC | AA97938-2.5mg |
Hexacosanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]- |
182362-38-5 | 2.5mg |
$314.00 | 2024-01-02 | ||
| A2B Chem LLC | AA97938-25mg |
Hexacosanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]- |
182362-38-5 | 25mg |
$1587.00 | 2024-01-02 |
C26-Dihydro Ceramide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on C26-Dihydro Ceramide
C26-Dihydro Ceramide (CAS No. 182362-38-5): An Overview of Its Structure, Biological Functions, and Applications in Modern Research
C26-Dihydro Ceramide (CAS No. 182362-38-5) is a long-chain sphingolipid that plays a crucial role in various biological processes, including cell signaling, membrane structure, and cellular homeostasis. This compound is characterized by its unique chemical structure, which consists of a sphingoid base linked to a fatty acid via an amide bond. The specific fatty acid chain length and saturation level of C26-Dihydro Ceramide contribute to its distinct properties and biological activities.
The chemical structure of C26-Dihydro Ceramide is defined by a 26-carbon fatty acid chain that is fully saturated, making it a dihydro form of ceramide. This structural feature distinguishes it from other ceramides with different chain lengths or degrees of unsaturation. The fully saturated fatty acid chain provides C26-Dihydro Ceramide with enhanced stability and specific interactions within cellular membranes, which are essential for its biological functions.
In recent years, the role of C26-Dihydro Ceramide in cellular signaling has been extensively studied. Ceramides are known to be involved in various signaling pathways, including apoptosis, cell growth, and differentiation. Research has shown that C26-Dihydro Ceramide can modulate these pathways by interacting with specific proteins and enzymes. For example, studies have demonstrated that C26-Dihydro Ceramide can activate protein kinase C (PKC), which is a key regulator of cell proliferation and survival.
Beyond its role in signaling, C26-Dihydro Ceramide also plays a critical role in maintaining the integrity and function of cellular membranes. The unique structure of this compound allows it to integrate into the lipid bilayer, contributing to membrane fluidity and stability. This property is particularly important in specialized tissues such as the skin and nervous system, where membrane integrity is crucial for proper function.
In the context of skin health, C26-Dihydro Ceramide has been shown to enhance barrier function and reduce transepidermal water loss (TEWL). Clinical studies have demonstrated that topical application of formulations containing C26-Dihydro Ceramide can improve skin hydration and reduce symptoms of dryness and irritation. These findings have led to the incorporation of C26-Dihydro Ceramide in various skincare products designed to address conditions such as atopic dermatitis and psoriasis.
In the field of neurobiology, C26-Dihydro Ceramide has been implicated in the regulation of neuronal function and neurodegenerative diseases. Research has shown that alterations in ceramide metabolism can contribute to the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. Specifically, increased levels of ceramides, including C26-Dihydro Ceramide, have been associated with neuronal apoptosis and impaired synaptic function. Understanding the role of C26-Dihydro Ceramide in these processes may provide new therapeutic targets for the treatment of neurodegenerative disorders.
The potential applications of C26-Dihydro Ceramide extend beyond skin care and neurobiology. In cancer research, ceramides have been explored for their anti-tumor properties. Studies have shown that certain ceramides, including C26-Dihydro Ceramide, can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes ceramides promising candidates for cancer therapy. Ongoing research is focused on developing novel ceramide-based drugs that can be used as adjuvants or standalone treatments for various types of cancer.
In addition to its biological functions, the chemical properties of C26-Dihydro Ceramide make it a valuable tool in analytical chemistry and biochemistry. Its stable structure and distinct spectral characteristics allow for precise quantification using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for studying the metabolism and distribution of ceramides in biological systems.
The synthesis and purification of C26-Dihydro Ceramide have also been areas of active research. Advances in synthetic chemistry have enabled the production of high-purity forms of this compound, which are essential for both basic research and practical applications. Techniques such as solid-phase synthesis and enzymatic catalysis have been developed to improve the efficiency and yield of C26-Dihydro Ceramide production.
In conclusion, C26-Dihydro Ceramide (CAS No. 182362-38-5) is a multifaceted compound with significant implications for various fields within biology and medicine. Its unique chemical structure endows it with diverse biological activities, making it an important target for research into cellular signaling, membrane biology, skin health, neurodegeneration, and cancer therapy. As our understanding of this compound continues to evolve, it is likely that new applications will emerge, further highlighting its importance in modern scientific inquiry.
182362-38-5 (C26-Dihydro Ceramide) Related Products
- 61389-70-6(C14 Dihydroceramide)
- 5966-29-0(C16 Dihydroceramide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)